Cas no 5627-19-0 ((3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol)

• Product Name: (3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol
• CAS No: 5627-19-0
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 2666845
• Update Time: 2023-08-06

(3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol Chemical and Physical Properties

Names and Identifiers

• Isoidide
• Isomannide
• (3S,3aR,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol
• KLDXJTOLSGUMSJ-UNTFVMJOSA-N
• (3S,3Ar,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol

• Inchi： 1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2/t3-,4-,5+,6+/m0/s1
• InChI Key： KLDXJTOLSGUMSJ-UNTFVMJOSA-N
• SMILES： O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: -1.4
• Topological Polar Surface Area: 58.9